Cas no 91999-04-1 (2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol)

2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol structure

91999-04-1 structure

Product name:2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol

CAS No:91999-04-1

MF:C₁₅H₂₀O₄

MW:264.317

CID:2814534

PubChem ID:71328684

Chemical and Physical Properties
Related Products

2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol Chemical and Physical Properties

Names and Identifiers

- DTXSID40757607
- 91999-04-1
- 2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol
- Inchi： InChI=1S/C15H20O4/c16-9-13-10-18-15(19-13)8-4-7-14(17,11-15)12-5-2-1-3-6-12/h1-3,5-6,13,16-17H,4,7-11H2
- InChI Key： RWRIZBKEJINTMY-UHFFFAOYSA-N

Computed Properties

Exact Mass: 264.13615911Da
Monoisotopic Mass: 264.13615911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²
XLogP3: 0.9

2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol Related Literature

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10. 3D printed geometrically tessellated sheets with origami-inspired patterns

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